![molecular formula C12H14N2O4 B5874260 5-{[4-(aminocarbonyl)phenyl]amino}-5-oxopentanoic acid](/img/structure/B5874260.png)
5-{[4-(aminocarbonyl)phenyl]amino}-5-oxopentanoic acid
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Overview
Description
5-{[4-(aminocarbonyl)phenyl]amino}-5-oxopentanoic acid, also known as ACA, is a synthetic peptide that has been extensively studied for its potential therapeutic applications. This peptide has been found to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant effects. In
Mechanism of Action
The mechanism of action of 5-{[4-(aminocarbonyl)phenyl]amino}-5-oxopentanoic acid is not fully understood. However, it is believed that this compound exerts its biological effects by modulating the activity of various signaling pathways. For example, this compound has been found to inhibit the activity of the NF-κB signaling pathway, which is involved in the regulation of inflammation. Additionally, this compound has been found to activate the p53 signaling pathway, which is involved in the regulation of cell cycle and apoptosis.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. It has also been shown to induce apoptosis in cancer cells by activating the p53 signaling pathway. Additionally, this compound has been found to scavenge ROS, which can cause oxidative damage to cells.
Advantages and Limitations for Lab Experiments
One advantage of using 5-{[4-(aminocarbonyl)phenyl]amino}-5-oxopentanoic acid in lab experiments is its stability. This compound is a synthetic peptide that is stable under a range of conditions, which makes it easier to handle and store. Additionally, this compound is relatively easy to synthesize using SPPS techniques. However, one limitation of using this compound in lab experiments is its cost. This compound is a relatively expensive peptide, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on 5-{[4-(aminocarbonyl)phenyl]amino}-5-oxopentanoic acid. One area of interest is the development of this compound-based therapeutics for the treatment of inflammatory diseases, such as rheumatoid arthritis. Additionally, this compound has shown promise as a potential anti-cancer agent, and further research is needed to explore its potential in this area. Finally, there is potential for the use of this compound in the development of anti-oxidant supplements, which could have benefits for overall health and well-being.
Synthesis Methods
The synthesis of 5-{[4-(aminocarbonyl)phenyl]amino}-5-oxopentanoic acid involves the use of solid-phase peptide synthesis (SPPS) techniques. This method involves the sequential addition of amino acids to a growing peptide chain, which is attached to a solid support. After the desired sequence is achieved, the peptide is cleaved from the solid support and purified. The final product is a white powder that is soluble in water.
Scientific Research Applications
5-{[4-(aminocarbonyl)phenyl]amino}-5-oxopentanoic acid has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. It has also been shown to have anti-tumor effects by inducing apoptosis in cancer cells. Additionally, this compound has been found to have anti-oxidant effects by scavenging reactive oxygen species (ROS).
Properties
IUPAC Name |
5-(4-carbamoylanilino)-5-oxopentanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O4/c13-12(18)8-4-6-9(7-5-8)14-10(15)2-1-3-11(16)17/h4-7H,1-3H2,(H2,13,18)(H,14,15)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSUMPMNYXCPPFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)N)NC(=O)CCCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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